Cas no 946297-51-4 (N-(3,4-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine)

• Product Name: N-(3,4-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine
• CAS No: 946297-51-4
• MF: C₁₈H₂₀N₆
• MW: 320.391602516174
• CID: 5805271
• PubChem ID: 16820899
• Update Time: 2025-07-16

N-(3,4-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-pyrrolidin-1-ylpteridin-4-amine
• AKOS024643080
• F2359-0297
• N-(3,4-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine
• CHEMBL4902400
• 946297-51-4
• AB00678334-01

• Inchi： 1S/C18H20N6/c1-12-5-6-14(11-13(12)2)21-17-15-16(20-8-7-19-15)22-18(23-17)24-9-3-4-10-24/h5-8,11H,3-4,9-10H2,1-2H3,(H,20,21,22,23)
• InChI Key： TWYPFWJLEOMVAG-UHFFFAOYSA-N
• SMILES： N1=C2C(N=CC=N2)=C(NC2=CC=C(C)C(C)=C2)N=C1N1CCCC1

Computed Properties

• Exact Mass: 320.17494466g/mol
• Monoisotopic Mass: 320.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Additional information on N-(3,4-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine

Comprehensive Overview of N-(3,4-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine (CAS No. 946297-51-4)

The compound N-(3,4-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine (CAS No. 946297-51-4) is a specialized pteridine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine moiety and a dimethylphenyl group, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has shown heightened interest in pteridine-based compounds, particularly for their role in modulating cellular pathways. The N-(3,4-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine stands out due to its structural versatility, which allows for modifications to enhance bioavailability or target specificity. This aligns with current trends in AI-driven drug design, where computational models are used to predict compound behavior, a topic frequently searched in academic and industrial circles.

The compound’s CAS No. 946297-51-4 is often referenced in databases like PubChem and ChemSpider, highlighting its relevance in cheminformatics. Users searching for "pteridine amine derivatives" or "pyrrolidinyl pteridine synthesis" will find this compound particularly noteworthy. Its potential applications extend to kinase inhibition, a hot topic in oncology research, as kinases are frequently implicated in cancer progression. This connection to cancer therapeutics makes it a frequent subject in literature and patent filings.

From a synthetic chemistry perspective, the preparation of N-(3,4-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. These methods are well-documented, but recent advancements in green chemistry have spurred interest in optimizing its synthesis to reduce waste and improve yields—a priority for sustainable pharmaceutical manufacturing.

Another area of interest is the compound’s potential role in neuropharmacology. The pyrrolidine ring is a common feature in neurologically active compounds, prompting investigations into whether this derivative could modulate neurotransmitter systems. Searches for "pteridine CNS effects" or "pyrrolidine-based neuroactive drugs" often lead to discussions about similar structures, underscoring its interdisciplinary appeal.

In summary, N-(3,4-dimethylphenyl)-2-(pyrrolidin-1-yl)pteridin-4-amine (CAS No. 946297-51-4) represents a promising scaffold for drug development, with applications spanning oncology, neurology, and cheminformatics. Its alignment with trends like AI-aided molecular design and sustainable synthesis ensures its continued relevance in scientific discourse. For researchers exploring pteridine chemistry or kinase inhibitors, this compound offers a compelling case study in innovation and therapeutic potential.